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Compound of Interest

Compound Name: 4-Bromo-6-methylpyridin-2-ol

Cat. No.: B1290467 Get Quote

Disclaimer: The following safety and handling information is based on data for structurally

similar compounds. A specific Safety Data Sheet (SDS) for 4-Bromo-6-methylpyridin-2-ol
was not available at the time of this writing. This guidance should be used for informational

purposes only, and it is crucial to consult the supplier-specific SDS and a certified safety

professional before handling this chemical.

This document provides essential guidance for researchers, scientists, and drug development

professionals on the safe handling and disposal of 4-Bromo-6-methylpyridin-2-ol. The

information is compiled to ensure laboratory safety and operational efficiency.

Chemical and Physical Properties
Property Value Source

Molecular Formula C6H6BrNO PubChem[1]

Molecular Weight 188.02 g/mol PubChem[1]

IUPAC Name
4-bromo-6-methyl-1H-pyridin-

2-one
PubChem[1]

CAS Number 865156-59-8 PubChem[1]
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Based on data for similar brominated pyridine compounds, 4-Bromo-6-methylpyridin-2-ol is
anticipated to be harmful if swallowed, cause skin irritation, and cause serious eye irritation.[2]

[3] Therefore, stringent adherence to safety protocols and the use of appropriate personal

protective equipment are mandatory.

Recommended Personal Protective Equipment (PPE):

PPE Category Specific Requirements

Eye and Face Protection
Wear tight-sealing safety goggles and a face

shield.[4][5][6][7]

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile,

neoprene), a lab coat, and consider disposable

coveralls for extensive handling.[5][8][9]

Respiratory Protection

Use a NIOSH-approved respirator with an

organic vapor cartridge if working outside a

fume hood or if dust/aerosols are generated.[4]

[5][8]

Footwear
Wear closed-toe, chemical-resistant safety

shoes.[6][8]

Operational Plan for Safe Handling
A systematic approach is essential when working with 4-Bromo-6-methylpyridin-2-ol to
minimize exposure and ensure a safe laboratory environment.

1. Engineering Controls:

Always handle this compound in a well-ventilated laboratory.

A certified chemical fume hood is required for all weighing and transfer operations to avoid

inhalation of dust or vapors.[4]

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[10]
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2. Pre-Operational Checks:

Verify that all necessary PPE is available and in good condition.

Ensure the chemical fume hood is functioning correctly.

Review the experimental protocol and have all necessary equipment and reagents prepared.

3. Handling Procedures:

When not in use, keep the container tightly closed and store it in a dry, cool, and well-

ventilated area.[11]

Avoid the formation of dust and aerosols.

Wash hands thoroughly after handling the compound.[10]

Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[10]

4. First Aid Measures:

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or

doctor immediately.

In case of skin contact: Immediately wash off with soap and plenty of water. Remove

contaminated clothing and wash it before reuse.[2] If skin irritation occurs, seek medical

advice.[3]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice.[4][10][12]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[2]
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Proper disposal of 4-Bromo-6-methylpyridin-2-ol and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Spill Cleanup:

In case of a spill, evacuate the area and ensure adequate ventilation.

Wear the appropriate PPE as outlined above.

For solid spills, carefully sweep up the material without creating dust and place it in a

suitable, closed container for disposal.

For solutions, absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a

sealed container for disposal.[4][12]

Do not let the product enter drains.

2. Waste Disposal:

Dispose of the chemical waste and contaminated materials in accordance with local, state,

and federal regulations.[12]

The waste is generally classified as hazardous.[12]

Containers should be triple-rinsed with a suitable solvent, and the rinsate should be collected

as hazardous waste.

Dispose of the empty containers in an approved waste disposal plant.[4][10]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling 4-Bromo-6-
methylpyridin-2-ol in a laboratory setting.
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Workflow for Handling 4-Bromo-6-methylpyridin-2-ol
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Caption: Safe handling workflow for 4-Bromo-6-methylpyridin-2-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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